2-chloro-4-fluoro-N-(5-hydroxy-3-phenylpentyl)benzamide
Description
Scientific Research Applications
Synthesis and Characterization
- A study involved synthesizing and characterizing acylthioureas, a class to which 2-chloro-4-fluoro-N-(5-hydroxy-3-phenylpentyl)benzamide belongs. These compounds were evaluated for their interaction with bacterial cells, showing potential as novel antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).
Biological Activity and Structure Analysis
- A related compound, 2-Chloro-N-{2-fluoro-5-[N-(phenylsulfonyl) phenylsulfonamido]phenyl}benzamide, was synthesized and its crystal structure determined. This study explored its preliminary herbicidal activity, indicating the potential for agricultural applications (Li, Wang, Li, & Song, 2008).
Spectrum of Biological Activity
- Research on 5-chloro-2-hydroxy-N-[2-(arylamino)-1-alkyl-2-oxoethyl]benzamides, closely related to the chemical , demonstrated a range of biological activities. These activities include actions against mycobacterial, bacterial, and fungal strains, as well as the inhibition of photosynthetic electron transport, suggesting a broad spectrum of potential biomedical applications (Imramovský et al., 2011).
Intramolecular Hydrogen Bond Analysis
- The intramolecular hydrogen bond in similar 2-hydroxy-benzamides was analyzed, providing insights into the structural and chemical properties that could influence the applications of 2-chloro-4-fluoro-N-(5-hydroxy-3-phenylpentyl)benzamide in various fields, such as materials science and drug design (Kawski, Kochel, Perevozkina, & Filarowski, 2006).
Material Science Applications
- The study of ortho-linked polyamides based on bis(ether-carboxylic acid) or bis(ether amine) derived from 4-tert-butylcatechol, which relates to the chemical structure of interest, suggests potential applications in the development of new polymers and materials with specific desired properties (Hsiao, Yang, & Chen, 2000).
Antitumor Activity
- Benzamide derivatives, including those structurally similar to 2-chloro-4-fluoro-N-(5-hydroxy-3-phenylpentyl)benzamide, have been investigated for their antitumor efficacy. This research could inform the development of new cancer treatments or therapeutic strategies (Saito et al., 1999).
properties
IUPAC Name |
2-chloro-4-fluoro-N-(5-hydroxy-3-phenylpentyl)benzamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19ClFNO2/c19-17-12-15(20)6-7-16(17)18(23)21-10-8-14(9-11-22)13-4-2-1-3-5-13/h1-7,12,14,22H,8-11H2,(H,21,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KOESZZBRGCFHNP-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CCNC(=O)C2=C(C=C(C=C2)F)Cl)CCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19ClFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-4-fluoro-N-(5-hydroxy-3-phenylpentyl)benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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